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Compound of Interest

Compound Name: (R)-(-)-4-Methyl-2-pentanol

Cat. No.: B091877

An In-depth Technical Guide to the Safe Handling of (R)-(-)-4-Methyl-2-pentanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for (R)-(-)-4-Methyl-
2-pentanol (CAS No: 16404-54-9), a chiral secondary alcohol utilized in asymmetric synthesis
and as a versatile building block in organic chemistry.[1] Adherence to these guidelines is
crucial for ensuring laboratory safety and minimizing risks associated with the handling of this
chemical.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is the
foundation of its safe handling. The following tables summarize the key quantitative data for
(R)-(-)-4-Methyl-2-pentanol.

Table 1: General and Physical Properties
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Property Value Source(s)
Molecular Formula CeH140 [1]
Molecular Weight 102.17 g/mol [1][2]
Appearance Colorless Liquid [21[31[4]
Odor Mild [1]1(3]
Melting Point -90 °C (-130 °F) [4][5][6]
Boiling Point 130-132 °C (266-270 °F) [11[2][4][5]
Density 0.802 g/mL at 25 °C [11[2][5][6]
Water Solubility 16.4 - 21.8 g/L at 20 °C [5][7]
Refractive Index ~1.411 at 20 °C [11[3114]
Specific Optical Rotation -21° (Neat) [1]

Table 2: Safety and Flammability Data
Property Value Source(s)
Flash Point 41 °C (106 °F) - Closed Cup [11[2][5][6]
Explosive Limits Lower: 1.0% (V) / Upper: 5.5% e

V)

Vapor Pressure 4.9 hPa (3.7 mmHg) at 20 °C [51[6]
Vapor Density 3.5-4.09 (Air=1) [31[5][6]
Autoignition Temperature No data available [5]

Hazard Identification and Classification

(R)-(-)-4-Methyl-2-pentanol is classified as a hazardous substance. The primary hazards are

summarized below.

GHS Hazard Statements:
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e H226: Flammable liquid and vapor.[2][5][8]

e H319: Causes serious eye irritation.[5][8][9]

o H335: May cause respiratory irritation.[2][5][8]

Signal Word: Warning[2][5][6]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[2][8][10] Symptoms of overexposure can
include headache, dizziness, tiredness, nausea, and vomiting.[2]

o Skin Contact: May cause skin irritation.[10] The substance can defat the skin, potentially
leading to dryness or cracking with repeated exposure.[11]

o Eye Contact: Causes serious eye irritation and possible burns.[5][8][10]

» Ingestion: May cause irritation of the digestive tract.[10] Swallowing the liquid may lead to
aspiration into the lungs, risking chemical pneumonitis.[12]

Handling and Storage Protocols

Strict adherence to the following protocols is mandatory to ensure safety.

Safe Handling Procedures

» Ventilation: Always use this chemical in a well-ventilated area, such as a chemical fume
hood, to avoid breathing vapors or mists.[2][5][11]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[2][5][8][10]
Smoking is strictly prohibited in the handling area.[2][11] Above 41°C, a closed system,
ventilation, and explosion-proof electrical equipment are required.[11]

o Equipment: Use only non-sparking tools and explosion-proof equipment to prevent ignition.
[21[5][11][13]
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 Static Discharge: Take precautionary measures against static discharge.[2][5][8] Ground and
bond containers and receiving equipment.[2][5]

» Personal Hygiene: Wash hands thoroughly after handling.[5][10] Do not eat, drink, or smoke
when using this product.[8]

Storage Conditions

o General Storage: Store in a cool, dry, and well-ventilated place.[2][8][10] The recommended
storage temperature is 15-25 °C.[9]

o Container: Keep the container tightly closed and sealed.[1][2][5][8]
e Incompatibilities: Store away from strong oxidizing agents, acids, and acid chlorides.[2][4][5]

e Peroxide Formation: This chemical may form explosive peroxides. It should be tested for
peroxide formation before distillation or evaporation, or discarded after one year.[5][12]
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Storage

Store in Cool, Dry,
Well-Ventilated Area

1
i Before Use
1
H Handling
Keep Container Tightly Closed
Away from Oxidizing Agents Handle in Fume Hood
Store Locked Up
If Incident Occurs
\ 4 Personal Protective Equipment (PPE) Emergency Procedures
Use Non-Sparking Tools y
Ground Equipment - "
Avoid Static Discharge Wear Appropriate PPE In Case of Exposure or Spill
Keep Away from Ignition Sources

A

Spill Response:
Evacuate & Ventilate
Eliminate Ignition Sources
Absorb with Inert Material

Y
Safety Goggles with Side Sheldsh‘

First Aid:
Eyes: Rinse 15+ min
Skin: Wash with water

Inhalation: Move to fresh air

Chemical-Resistant Gloves
Lab Coat
Respirator (if needed)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of (R)-(-)-4-Methyl-2-pentanol.

Exposure Controls and Personal Protection

Table 3: Occupational Exposure Limits
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Organization Limit Type Value Source(s)
ACGIH TWA 25 ppm [4][11]
ACGIH STEL 40 ppm [4][11]
NIOSH TWA 25 ppm (100 mg/m3) [4]

NIOSH STEL 40 ppm (165 mg/m3) [4]

NIOSH IDLH 400 ppm [4]

OSHA TWA 25 ppm (100 mg/m3) [4]

Engineering Controls

e Ventilation: Ensure adequate ventilation, using local exhaust ventilation (e.g., fume hood) to
maintain airborne concentrations below exposure limits.[8][9]

o Safety Equipment: An eyewash station and safety shower should be readily accessible in the
immediate work area.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[8][10]

» Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and
protective clothing to prevent skin exposure.[2][8][10]

» Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, a
NIOSH-approved respirator with an organic vapor cartridge is required.[8][10] A respiratory
protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements
must be followed.[10]

First-Aid Measures

Immediate action is required in case of exposure.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2][10] Seek immediate medical attention.[10]

o Skin Contact: Take off immediately all contaminated clothing.[2][5] Rinse skin with plenty of
water and soap.[2][10] Seek medical attention if irritation persists.[9]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[2][5] If not breathing, give artificial respiration.[10] If you feel unwell, call a
POISON CENTER or doctor.[2][5]

e Ingestion: Do NOT induce vomiting.[10] If the person is conscious and alert, rinse their
mouth and have them drink 2-4 cupfuls of milk or water.[10] Seek immediate medical
attention.[10]

Fire-Fighting and Accidental Release Measures
Fire-Fighting
o Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon dioxide

(CO2).[2][10] Water spray may be used for large fires or to cool containers, but a direct
stream on the liquid may be ineffective.[10][12]

e Hazards: The substance is a flammable liquid.[2] Vapors are heavier than air and may travel
to a source of ignition and flash back.[5][10] Containers may explode when heated.[10]

e Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[5][10]

Accidental Release

e Personal Precautions: Evacuate personnel.[5] Remove all sources of ignition and ventilate
the area.[14] Avoid breathing vapors and contact with the substance.[5]

» Containment: Prevent the spill from entering drains, as it may create a fire or explosion
hazard.[5][9] Cover drains and contain the spill with sand, earth, or other non-combustible
absorbent material.[5][9]
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o Cleanup: Use spark-proof tools to collect the absorbed material and place it in suitable,
closed containers for disposal.[11][13]

Toxicological Information

Table 4: Acute Toxicity Data

Route Species Value Source(s)
Oral LDso Rat 2590 mg/kg [12]
. 3560 mg/kg (3.56
Dermal LDso Rabbit [11][12]
mL/kg)
Inhalation LCLo Rat 2000 ppm / 4h [12]

» Carcinogenicity: This substance is not listed as a carcinogen by IARC, NTP, ACGIH, or
OSHA.[2]

» Mutagenicity and Teratogenicity: No information is available on mutagenic, reproductive, or
developmental effects.[2] Based on available animal data, it is not expected to be a human
reproductive or developmental toxicant.[7]

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
hazardous waste regulations.[2] Waste generators must determine whether a discarded
chemical is classified as a hazardous waste. Do not empty into drains.[5]

This technical guide is intended for use by qualified professionals. The information provided is
based on currently available data and is believed to be accurate. However, no warranty,
expressed or implied, is made. Users should conduct their own investigations to determine the
suitability of the information for their particular purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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